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Compound of Interest

Compound Name: Dichlorodifluoromethane

Cat. No.: B179400 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and protocol for the sampling and analysis

of dichlorodifluoromethane (CCl₂F₂) in the air, primarily based on the established NIOSH

Method 1018. This guide is intended for workplace and environmental air quality assessment.

Introduction
Dichlorodifluoromethane, also known as Freon-12, is a colorless gas that was widely used as

a refrigerant and aerosol spray propellant.[1][2] Due to its impact on the ozone layer, its

production has been phased out under the Montreal Protocol. However, it can still be present in

older refrigeration systems and may be encountered in specific industrial or waste

management settings. Accurate and reliable monitoring of airborne concentrations of

dichlorodifluoromethane is crucial for assessing potential exposure and ensuring workplace

safety.

The most common and validated method for sampling and analyzing

dichlorodifluoromethane in the air involves active sampling using sorbent tubes followed by

gas chromatography (GC) for analysis.[3][4][5]
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The primary method for collecting dichlorodifluoromethane from the air is active sampling

using solid sorbent tubes. This technique involves drawing a known volume of air through a

tube containing an adsorbent material that traps the target analyte.

Sorbent Material: The recommended sorbent is activated coconut shell charcoal.[4][6] The

sorbent is typically packed in two sections within a glass tube to detect breakthrough, which

would indicate that the front section has become saturated and the analyte may have been

lost.[4]

Sampling Equipment: A personal sampling pump calibrated to a precise flow rate is required to

draw air through the sorbent tube.[4][6]

Analytical Methodology
Following sample collection, the dichlorodifluoromethane is chemically extracted from the

sorbent material and then analyzed using a gas chromatograph.

Desorption: The charcoal sorbent is transferred to a vial, and a solvent, typically methylene

chloride, is added to desorb the dichlorodifluoromethane from the charcoal.[3][4]

Analysis: The resulting solution is then injected into a gas chromatograph equipped with a

Flame Ionization Detector (FID) for separation and quantification of the

dichlorodifluoromethane.[3][4]

Quantitative Data Summary
The following tables summarize the key quantitative parameters for the sampling and analysis

of dichlorodifluoromethane based on NIOSH Method 1018.

Table 1: Sampling Parameters
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Parameter Value Reference

Sampler

Two tandem coconut shell

charcoal tubes in series (400

mg/200 mg and 100 mg/50

mg)

[3][4]

Flow Rate 0.01 - 0.05 L/min [3][4]

Sample Volume 1 - 4 L [3][4]

Shipment Refrigerated [4]

Sample Stability At least 7 days at -10°C [3][4]

Table 2: Analytical Parameters

Parameter Value Reference

Analytical Technique

Gas Chromatography with

Flame Ionization Detection

(GC-FID)

[3][4]

Desorption Solvent Methylene Chloride (20 mL) [4]

Detection Limit 0.03 mg per sample [3][5]

Working Range
5000 to 30,000 mg/m³ (1000 to

6000 ppm) for a 1 L air sample
[3][4]

Desorption Efficiency
Average of 97% in the range of

7.4 to 30 mg per sample
[4]

Overall Precision (SᵣT) 0.063 [4]

Bias -1.8% [4]

Experimental Protocols
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1. Pump Calibration: a. Calibrate each personal sampling pump with a representative sorbent

tube in line to ensure an accurate flow rate.[4][6]

2. Sample Collection: a. Immediately before sampling, break the ends of the sorbent tube.[4][6]

b. Attach the sorbent tube to the personal sampling pump with flexible tubing, ensuring the

arrow on the tube points towards the pump.[7] c. Position the sampling apparatus in the

breathing zone of the worker or the desired sampling area.[5][7] d. Sample at a known flow rate

between 0.01 and 0.05 L/min for a total sample size of 1 to 4 liters.[3][4]

3. Sample Handling and Storage: a. After sampling, cap the tubes securely.[4][6] b. Pack the

samples in an insulated container with a bagged refrigerant for shipment to the laboratory.[4] c.

Store the samples at -10°C if they are not analyzed immediately.[3][4] d. Prepare and ship 2 to

10 field blanks with each set of samples.[4]

Protocol 2: Sample Preparation and Analysis
1. Sample Preparation: a. In a hood, carefully open the sorbent tube.[4] b. Transfer the front

(larger) and back (smaller) sections of the charcoal to separate labeled vials.[4] c. Pipette 20.0

mL of methylene chloride into each vial.[4] d. Cap the vials and gently shake them.[4]

2. Gas Chromatography Analysis: a. Set up the gas chromatograph with a Flame Ionization

Detector (FID) according to the manufacturer's recommendations and the conditions specified

in NIOSH Method 1018.[4] b. Inject a known volume of the sample extract into the GC.[4] c.

Measure the peak area of the dichlorodifluoromethane.[4][8]

3. Calibration and Quality Control: a. Calibrate the GC daily with at least six working standards

prepared by bubbling known amounts of dichlorodifluoromethane gas through methylene

chloride.[4] b. Prepare a calibration graph of peak area versus the mass of

dichlorodifluoromethane.[4] c. Determine the desorption efficiency (DE) for each lot of

sorbent used. This is done by spiking known amounts of dichlorodifluoromethane onto blank

sorbent tubes, allowing them to stand overnight, and then desorbing and analyzing them.[4] d.

Analyze quality control blind spikes and analyst spikes to ensure the calibration and DE graphs

are in control.[4][8]

4. Calculations: a. Determine the mass of dichlorodifluoromethane in the front (Wf) and back

(Wb) sections of the sample tube from the calibration graph. b. Correct the mass for the
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desorption efficiency (DE). c. If the mass in the back section (Wb) is greater than 10% of the

mass in the front section (Wf), it indicates breakthrough, and the sample may be invalid.[4][8] d.

Calculate the concentration (C) of dichlorodifluoromethane in the air volume sampled (V)

using the following formula: C (mg/m³) = (Wf + Wb - B) / V Where B is the average mass found

on the blank tubes.
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Caption: Workflow for Dichlorodifluoromethane Sampling and Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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